1-(3,4-Dimethoxyphenethyl)-3-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)urea
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Description
Scientific Research Applications
Biochemical Studies and Metabolic Pathways
Research has been conducted on the presence of 3,4-dimethoxyphenylethylamine in the urine of schizophrenic patients compared to normal subjects, highlighting its potential role in psychiatric disorders. The methodology for improving the resolution of compounds on chromatograms was developed to better identify specific amines, including 3,4-dimethoxyphenylethylamine, indicating its significance in biochemical research and the understanding of mental health conditions (Takesada et al., 1963).
Exposure and Biomonitoring
Studies have investigated the urinary excretion of various metabolites as biomarkers for exposure to environmental chemicals, including pesticides and phthalates. These studies are essential for assessing human exposure to potentially harmful compounds and their metabolites, demonstrating the importance of chemical analysis in environmental health research. For example, research on the variability of urinary excretion of pyrethroid metabolites over consecutive days sheds light on the dynamic nature of chemical exposure and the body's response (Wielgomas, 2013).
Oxidative Stress and Disease Biomarkers
The formation of advanced glycosylation end products (AGEs) and oxidative stress in young patients with type 1 diabetes has been studied, providing insight into the early biochemical changes associated with diabetes and its complications. This research underscores the role of chemical analysis in identifying disease biomarkers and understanding the pathophysiology of chronic conditions (Tsukahara et al., 2003).
properties
IUPAC Name |
1-[2-(3,4-dimethoxyphenyl)ethyl]-3-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O6/c1-29-18-7-5-15(11-20(18)31-3)9-10-24-23(28)25-16-12-22(27)26(14-16)17-6-8-19(30-2)21(13-17)32-4/h5-8,11,13,16H,9-10,12,14H2,1-4H3,(H2,24,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSHDRKKFZPMAQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)NC2CC(=O)N(C2)C3=CC(=C(C=C3)OC)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.